4-Amino-3-(2,3-dihydrobenzofuran-5-yl)butanoic acid hydrochloride
Description
Scientific Research Applications
- Benzofuran compounds, including derivatives of this compound, have demonstrated anti-tumor properties. Researchers have explored their effects on various cancer cell lines, including ovarian cancer cells . Further investigation into their mechanisms of action and potential clinical applications is ongoing.
- Benzofuran derivatives have been studied for their anti-viral activity. For instance, a novel macrocyclic benzofuran compound was found to have anti-hepatitis C virus activity . Researchers might explore whether this compound or related analogs could be effective against other viral infections.
- One specific derivative, 3-(2,3-dihydro-benzofuran-5-yl)-propionic acid ethyl ester , acts as a receptor agonist and has potential therapeutic applications for sleep disorders . Investigating its effects on sleep regulation could be valuable.
- The compound 2,3-dihydrobenzo[b]furan-5-ylamine serves as a pharmaceutical intermediate . Researchers could explore its role in drug synthesis and its potential applications.
- Benzofuran compounds, including this derivative, are considered natural drug lead compounds due to their diverse pharmacological activities. Researchers should continue to explore their potential as drug candidates .
- Novel methods for constructing benzofuran rings have been discovered. Researchers have used free radical cyclization cascades and proton quantum tunneling to synthesize complex benzofuran derivatives . Investigating efficient synthetic routes is crucial for drug development.
Anti-Tumor Activity
Anti-Viral Applications
Sleep Disorders
Pharmaceutical Intermediates
Drug Prospects
Chemical Synthesis Methods
properties
IUPAC Name |
4-amino-3-(2,3-dihydro-1-benzofuran-5-yl)butanoic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3.ClH/c13-7-10(6-12(14)15)8-1-2-11-9(5-8)3-4-16-11;/h1-2,5,10H,3-4,6-7,13H2,(H,14,15);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQVJLRDAGFSJCS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C1C=C(C=C2)C(CC(=O)O)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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